7,8-dipropoxy-2,3,4,5-tetrahydro-1H-3-benzazepine

• IUPAC Name: 7,8-dipropoxy-2,3,4,5-tetrahydro-1H-3-benzazepine
• InChI: InChI=1S/C16H25NO2/c1-3-9-18-15-11-13-5-7-17-8-6-14(13)12-16(15)19-10-4-2/h11-12,17H,3-10H2,1-2H3
• InChI Key: KPSRGYKBPGQDHG-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C(C=C2CCNCCC2=C1)OCCC
• Molecular Formula: C16H25NO2
• Molecular Weight: 263.37 g/mol

Description

7,8-Dipropoxy-2,3,4,5-tetrahydro-1H-3-benzazepine (DPDB) is a novel synthetic molecule with a wide range of potential applications in the scientific research field. It is a member of the benzazepine family, which comprises a number of compounds that share a common core structure. DPDB has been studied extensively and has been found to possess a range of unique properties, making it a useful tool for researchers.

Scientific Research Applications

Dopaminergic Activity

7,8-Dipropoxy-2,3,4,5-tetrahydro-1H-3-benzazepine derivatives have been evaluated for their dopaminergic activity. These compounds are synthesized through cyclization of amino alcohols followed by demethylation. Preliminary studies have shown their potential in modulating renal blood flow and central dopaminergic activity, indicating their utility in exploring dopamine receptor agonism and its physiological effects. Notably, the dopaminergic activity is enhanced by specific substitutions on the phenyl group and by increasing lipophilicity, suggesting a path for designing potent central nervous system (CNS) active drugs (Pfeiffer et al., 1982).

Novel Synthesis Methods

Research has also focused on developing novel and efficient synthesis methods for related benzazepine derivatives. For instance, a one-pot multi-component condensation reaction has been reported to synthesize tetrahydro-2,4-dioxo-1H-benzo[b][1,5]diazepine-3-yl-2-methylpropanamide derivatives. This method offers an alternative for synthesizing benzodiazepine derivatives, expanding the chemical toolbox available for medicinal chemistry and drug discovery efforts (Shaabani et al., 2009).

Enantioselective Synthesis

The enantioselective synthesis of metabolites of therapeutic agents, such as vasopressin V2 receptor antagonists, has been achieved. This includes the synthesis of chiral centers via lipase-catalyzed transesterification, showcasing the application of enzymatic methods in obtaining optically active pharmaceuticals. This approach is significant for the development of drugs with improved efficacy and reduced side effects (Matsubara et al., 2000).

Structural Studies

Structural studies of benzazepine derivatives, including X-ray diffraction analysis, have been conducted to understand the molecular conformation and crystal packing. These studies are essential for rational drug design, as they provide insights into the molecular interactions that govern biological activity and drug-receptor affinity (Blanco et al., 2012).

Mechanism of Action

Target of Action

The primary target of 7,8-dipropoxy-2,3,4,5-tetrahydro-1H-3-benzazepine is the GluN2B subunits of the N-methyl-d-aspartate receptor (NMDAR) . NMDARs are key therapeutic targets for drug development toward several neurological disorders .

Mode of Action

This compound interacts with its targets, the GluN2B subunits of the NMDAR, in a specific and selective manner

Biochemical Pathways

The biochemical pathways affected by this compound are those involving the NMDAR . The downstream effects of these pathways are complex and varied, and can include changes in neuronal signaling and synaptic plasticity .